Evidence Item 1: Unique Statistically Significant RGS10 Protein-Level Reversal Among All Five Confirmed Screening Hits
In a direct head-to-head comparison within the same study, only RGS10 modulator-1 (compound 15) achieved statistically significant reversal of IFNγ-induced RGS10 protein suppression at 48 hours. All five confirmed hits (compounds 7, 8, 13, 14, and 15) significantly reversed RGS10 mRNA suppression, and all displayed a trend toward reversing RGS10 protein levels at 48 h; however, only the effect of compound 15 reached statistical significance [1]. The four comparator compounds (7, 8, 13, and 14) failed to reach the statistical threshold for protein-level rescue, despite showing robust activity at the mRNA level [1].
| Evidence Dimension | Reversal of IFNγ-induced RGS10 protein suppression (Western blot densitometry, 48 h treatment) |
|---|---|
| Target Compound Data | RGS10 modulator-1 (compound 15): Statistically significant reversal (p < 0.05) at 20 μM, 48 h |
| Comparator Or Baseline | Compounds 7, 8, 13, 14 (20 μM each): Trend toward reversal observed but none reached statistical significance at 48 h |
| Quantified Difference | Compound 15 is the only hit among the five with statistically significant protein-level rescue; comparators showed non-significant trends only |
| Conditions | BV-2 microglial cells; IFNγ 10 ng/mL; 24 h (mRNA) or 48 h (protein) treatment; compound concentration 20 μM; Western blot analysis of native RGS10 protein |
Why This Matters
For experiments requiring rescue of functional RGS10 protein expression—rather than merely transcript-level effects—compound 15 is the only validated option from this screen, directly impacting the interpretability of downstream functional assays such as cytokine suppression or neuroprotection studies.
- [1] Talele S, Gonzalez S, Trudeau J, Junaid A, Loy CA, Altman RA, Sjögren B. A Phenotypic High-Throughput Screen Identifies Small Molecule Modulators of Endogenous RGS10 in BV-2 Cells. J Med Chem. 2024;67(22):20343-20352. Data from Figure 6A–B and accompanying Results text: 'only the effect of compound 15 reached statistical significance.' View Source
